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Compound of Interest

Compound Name: Orthoperiodic acid

Cat. No.: B105680

An In-depth Technical Guide to Orthoperiodic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of orthoperiodic acid (HslOes). It includes quantitative data, summaries of
experimental protocols, and visualizations of key chemical processes to serve as a valuable
resource for professionals in research and development.

Physical Properties

Orthoperiodic acid is a white, odorless, and hygroscopic crystalline solid.[1] It is the fully
hydrated form of periodic acid and is notable for its solubility in water and alcohols.[1][2][3][4]

Table 1: Physical and Structural Properties of Orthoperiodic Acid
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Property Value References

Chemical Formula Hs10e6 [2][5][6]

Molar Mass 227.94 g/mol (112171
Colorless or white crystalline

Appearance ] [1][2][6]
solid

Melting Point 122-128.5 °C (decomposes) [1112][8]

Solubility Soluble in water and alcohols [1][2]14]

Crystal System Monoclinic [21[5119]

Space Group P21/n [21[5]1[9]
Slightly deformed 106

Structure octahedra linked by bridging [2][5119]
hydrogens

. Five bonds: 1.87-1.91 A; One
I-O Bond Distances [2][9][10]

bond: 1.78 A

Chemical Properties

Orthoperiodic acid is a powerful oxidizing agent, with iodine in its highest oxidation state of

+7.[1][2][5] It is a weak polyprotic acid with several dissociation constants.

Table 2: Acidity of Orthoperiodic Acid

Dissociation Step Equation pKa References
First HslOs = HalOs~ + H*  3.29 [5][11]
HalO6™ = H3l06?™ +
Second 8.31 [5]
H+
) H3lOe?2~ = H2106%~ +
Third 11.60 [5]

H+
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Thermal Decomposition

Orthoperiodic acid is thermally unstable. Upon heating, it undergoes dehydration to form

metaperiodic acid (HIO4) and subsequently decomposes to iodine pentoxide (I120s) at higher
temperatures.[2][5]

~150 °C lodine Pentoxide (120s)

100 °C, reduced pressure S ——
&' Metaperiodic Acid (HIOa4)
Orthoperiodic Acid (HslOs) Oxygen (Oz)
Water (H20)

Click to download full resolution via product page

Thermal decomposition pathway of orthoperiodic acid.

Oxidative Cleavage of Vicinal Diols (Malaprade Reaction)

A key reaction of orthoperiodic acid is the oxidative cleavage of vicinal diols (1,2-diols) to form
two aldehyde or ketone fragments.[2][6][7] This reaction, known as the Malaprade reaction, is
highly valuable in carbohydrate chemistry and for labeling saccharides.[1][2] The reaction
proceeds through a cyclic periodate ester intermediate.
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Workflow for the Malaprade reaction.

Experimental Protocols
Laboratory Synthesis of Orthoperiodic Acid

A standard laboratory-scale synthesis involves the reaction of a barium orthoperiodate salt with
nitric acid.[1][2]

Methodology Summary:

e Reaction: Tribarium dihydrogen orthoperiodate (Bas(Hz106)2) is treated with nitric acid
(HNOs3).

» Precipitation: Barium nitrate (Ba(NOs)2), which has low solubility in the acidic medium,
precipitates out of the solution.

» Separation: The barium nitrate precipitate is removed by filtration.
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e |solation: The remaining solution containing orthoperiodic acid is concentrated to induce

crystallization.

<Start: Bas(H2106)z + HD

Reaction in Solution

Solid Liquid

Precipitate: Ba(NOs)2 \ Filtrate: HslOes Solution

Concentration & Crystallization

Click to download full resolution via product page

Laboratory synthesis workflow for orthoperiodic acid.

Industrial Production
On an industrial scale, orthoperiodic acid is typically produced through the oxidation of

sodium iodate.[2][12]

Methodology Summary: Two primary methods are employed:
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o Electrochemical Oxidation: A solution of sodium iodate in alkaline conditions is oxidized at a
lead dioxide (PbO2) anode.[2][5][12]

e Chemical Oxidation: Sodium iodate is treated with chlorine gas under alkaline conditions.[2]
[12]

Safety and Handling

Orthoperiodic acid is a strong oxidizing agent and is corrosive.[11][13] It can cause severe
skin burns and eye damage.[13][14] Contact with combustible materials may lead to fire.[13]
[14]

» Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[15] Wear
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.
[14]

o Storage: Store in a tightly closed container in a cool, dry place away from combustible
materials and reducing agents.[6][14][15] The substance is hygroscopic and light-sensitive.

[4]

» Disposal: Neutralize with a suitable base before disposal, in accordance with local
regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. grokipedia.com [grokipedia.com]

2. Periodic acid - Wikipedia [en.wikipedia.org]

3. Periodic acid | 10450-60-9 [chemicalbook.com]

4. Thermo Scientific Chemicals [chemicals.thermofisher.kr]

5. chem.libretexts.org [chem.libretexts.org]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://en.wikipedia.org/wiki/Periodic_acid
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Periodic_Acid_Oxidation
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-of-periodic-acid-h5io6-and-its-industrial-relevance-rz
https://en.wikipedia.org/wiki/Periodic_acid
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-of-periodic-acid-h5io6-and-its-industrial-relevance-rz
https://www.benchchem.com/product/b105680?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Periodic%20acid%20and%20its%20salts_Human%20health%20tier%20II%20assessment.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://media.laballey.com/docbuilder/periodic-acid-lab-grade-safety-data-sheet-66e8a366e3834.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://media.laballey.com/docbuilder/periodic-acid-lab-grade-safety-data-sheet-66e8a366e3834.pdf
https://www.fishersci.com/store/msds?partNumber=BP58125&productDescription=PERIODIC+ACID+25G&vendorId=VN00033897&countryCode=US&language=en
https://media.laballey.com/docbuilder/periodic-acid-lab-grade-safety-data-sheet-66e8a366e3834.pdf
http://www.sciencemadness.org/smwiki/index.php/Periodic_acid
https://media.laballey.com/docbuilder/periodic-acid-lab-grade-safety-data-sheet-66e8a366e3834.pdf
https://www.fishersci.com/store/msds?partNumber=BP58125&productDescription=PERIODIC+ACID+25G&vendorId=VN00033897&countryCode=US&language=en
https://chemicals.thermofisher.kr/apac/product/B20433.0B
http://www.sciencemadness.org/smwiki/index.php/Periodic_acid
https://www.benchchem.com/product/b105680?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Periodic_acid
https://en.wikipedia.org/wiki/Periodic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3405103.htm
https://chemicals.thermofisher.kr/apac/product/B20433.0B
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Periodic_Acid_Oxidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. Periodic acid - Sciencemadness Wiki [sciencemadness.org]

e 7. Orthoperiodic acid | 10450-60-9 | Benchchem [benchchem.com]

¢ 8. Showing Compound Orthoperiodic acid (FDB013395) - FooDB [foodb.ca]

e 9. Periodic Acid Formula: Properties, Chemical Structure and Uses [extramarks.com]
e 10. journals.iucr.org [journals.iucr.org]

e 11. industrialchemicals.gov.au [industrialchemicals.gov.au]

e 12. nbinno.com [nbinno.com]

e 13. szabo-scandic.com [szabo-scandic.com]

e 14. media.laballey.com [media.laballey.com]

e 15. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [physical and chemical properties of orthoperiodic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105680#physical-and-chemical-properties-of-
orthoperiodic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

